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Compound of Interest

Compound Name: Fmoc-Lys(Alloc)-OH

Cat. No.: B557022

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the physicochemical
properties, applications, and handling of Fmoc-Lys(Alloc)-OH, a critical building block in
modern peptide synthesis. This document is intended to serve as a valuable resource for
researchers, scientists, and professionals involved in drug development and peptide chemistry.

Core Physicochemical Properties

Fmoc-Lys(Alloc)-OH, with the systematic name (2S)-2-(9H-fluoren-9-
ylmethoxycarbonylamino)-6-(prop-2-enoxycarbonylamino)hexanoic acid, is a derivative of the
amino acid L-lysine. It is characterized by the presence of two key protecting groups: the
fluorenylmethyloxycarbonyl (Fmoc) group on the a-amino group and the allyloxycarbonyl
(Alloc) group on the e-amino group of the lysine side chain. This orthogonal protection scheme
is fundamental to its utility in complex peptide synthesis, allowing for selective deprotection and
modification.

Structural and General Information
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Property Value

CAS Number 146982-27-6

Molecular Formula C25H28N206

Molecular Weight 452.50 g/mol

Appearance White to off-white or beige powder

Stereochemistry

L-configuration (S)

Physical and Chemical Properties

A summary of the key physical and chemical properties of Fmoc-Lys(Alloc)-OH is presented

below, providing essential data for its use in a laboratory setting.

Property Value References
Melting Point 87-91 °C [1112]
Boiling Point (Predicted) 689.7 £ 55.0 °C [1]

Density (Predicted)

1.237 £ 0.06 g/cm3

[1]

Optical Rotation [a]20/D

-12 + 1° (¢ = 1% in DMF)

[1]3]

pKa (Predicted)

3.88+0.21

[1]

Purity

>97% (HPLC)

[4]

Solubility Profile

Fmoc-Lys(Alloc)-OH exhibits good solubility in a range of polar organic solvents commonly

used in peptide synthesis.
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Solvent Solubility References
Dimethylformamide (DMF) Soluble [1][5]
Dimethyl sulfoxide (DMSO) Soluble [1][6]
Chloroform Soluble [1]
Dichloromethane (DCM) Soluble [1]

Ethyl Acetate Soluble [1]

Acetone Soluble [1]

Spectroscopic Data

Spectroscopic analysis is crucial for the verification of the identity and purity of Fmoc-
Lys(Alloc)-OH. Key spectroscopic data are summarized below.

Spectroscopic Method Key Signals / Information References
Consistent with the chemical

1H NMR [7]
structure.

Purity (NMR) >97.0% [7]

Identity (IR) Passes test. [2]

Experimental Protocols and Applications

Fmoc-Lys(Alloc)-OH is a cornerstone reagent in solid-phase peptide synthesis (SPPS),
particularly for the synthesis of complex peptides requiring side-chain modification, cyclization,
or branching. The orthogonal nature of the Fmoc and Alloc protecting groups allows for their
selective removal under different conditions.

General Workflow for Solid-Phase Peptide Synthesis
(SPPS)

The following diagram illustrates the general workflow for incorporating an Fmoc-Lys(Alloc)-
OH residue into a growing peptide chain during SPPS.
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Coupling:
Fmoc Deprotectiol Fmoc-Lys(Alloc)-OH
+ Coupling Reagents (e.g., HCTU, DIPEA)

rotection
(e.g., 20% Piperidine in DMF)

Click to download full resolution via product page

General SPPS Cycle for Fmoc-Lys(Alloc)-OH Incorporation.

Protocol for Alloc Group Deprotection

The selective removal of the Alloc group is a key advantage of using Fmoc-Lys(Alloc)-OH.
This is typically achieved using a palladium(0) catalyst. Below are two detailed protocols for this
procedure.

Protocol 1: Alloc Deprotection with Phenylsilane
This protocol is based on the use of Phenylsilane as a scavenger.[4]

Materials:

Resin-bound peptide with Alloc-protected lysine

Dichloromethane (DCM)

Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (0.2 equivalents)

Phenylsilane (20.0 equivalents)

Coarse fritted peptide synthesis reaction vessel

Procedure:

Place the resin in a coarse fritted peptide synthesis reaction vessel.

Wash the resin with DCM for one minute.

Prepare a solution of Pd(PPhs)s4 and Phenylsilane in DCM.

Add the solution to the resin.
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 Allow the reaction to proceed at room temperature for 2 hours.

o After the reaction is complete, wash the resin thoroughly with DCM.
Protocol 2: Alloc Deprotection with N-Methylaniline

This protocol utilizes N-Methylaniline as a scavenger.[6]

Materials:

Resin-bound peptide with Alloc-protected lysine

o Tetrahydrofuran (THF)

» Tetrakis(triphenylphosphine)palladium(0) [Pd(PPhs)4] (1 equivalent)
* N-Methylaniline (28 equivalents)

e Dimethylformamide (DMF)

e 5% Sodium diethyldithiocarbamate trihydrate in DMF

e Dichloromethane (DCM)

Procedure:

Prepare a mixture of Pd(PPhs)s and N-Methylaniline in THF, protecting from light.

Add the mixture to the resin.

Allow the reaction to proceed for 2 hours.

Wash the resin sequentially with DMF (5 times), 5% sodium diethyldithiocarbamate trihydrate
in DMF, DCM (5 times), and finally DMF (5 times).

Add Deprotection Cocktail:
Pd(PPhs)s + Scavenger
(e.g., Phenylsilane or N-Methylaniline)
in Solvent (DCM or THF)

React for 2 hours
at Room Temperature

Resin-Bound Peptide
with Alloc-Lys

Thorough Washing Steps Resin-Bound Peptide
(DMF, DCM, etc.) with Free Lysine Side Chain

\ 4
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Workflow for Alloc Group Deprotection.

Handling and Storage

Proper handling and storage are crucial to maintain the integrity and reactivity of Fmoc-
Lys(Alloc)-OH.

Condition Recommendation References

Storage Temperature 2-8°C [1][2]

Keep in a cool, dry, and well-
Storage Conditions ventilated place. Keep [1][5]
container tightly closed.

Wear personal protective
equipment (gloves, eye

Handling protection). Use in a well- [1][5]
ventilated area or fume hood.

Avoid dust formation.

Safety Information

Hazard Precaution

May cause irritation. Rinse immediately with

Eye Contact ]
plenty of water for at least 15 minutes.

May cause irritation. Wash off immediately with

Skin Contact
plenty of water.

May cause respiratory tract irritation. Remove to

Inhalation .
fresh air.

Ingestion Avoid ingestion.

For detailed safety information, always refer to the Safety Data Sheet (SDS) provided by the
supplier.[1][5]
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Conclusion

Fmoc-Lys(Alloc)-OH is an indispensable tool in the field of peptide chemistry, offering a
unique orthogonal protection strategy that enables the synthesis of complex and modified
peptides. A thorough understanding of its physicochemical properties, coupled with the
implementation of robust experimental protocols, is essential for its successful application in
research and development. This guide provides a foundational resource to aid scientists in
leveraging the full potential of this versatile amino acid derivative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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